Cas no 2137556-86-4 (Methanone, cyclohexyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-)

• Product Name: Methanone, cyclohexyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-
• CAS No: 2137556-86-4
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5255835
• Update Time: 2025-05-25

Methanone, cyclohexyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, cyclohexyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-

• Inchi： 1S/C14H25NO2/c1-14(2,17)12-8-9-15(10-12)13(16)11-6-4-3-5-7-11/h11-12,17H,3-10H2,1-2H3
• InChI Key： XCMIRLZFMHFVTL-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(N1CCC(C(O)(C)C)C1)=O

Additional information on Methanone, cyclohexyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-

Research Brief on Methanone, cyclohexyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- (CAS: 2137556-86-4)

Methanone, cyclohexyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- (CAS: 2137556-86-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound, with the systematic name Methanone, cyclohexyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-, has been the subject of several recent investigations due to its unique structural features and biological activity. Researchers have explored its role as a modulator of specific biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative disorders. The CAS number 2137556-86-4 serves as a unique identifier for this compound in chemical databases and regulatory documents.

Recent synthetic approaches to Methanone, cyclohexyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- have focused on optimizing yield and purity while minimizing environmental impact. Green chemistry principles, such as the use of catalytic methods and renewable solvents, have been incorporated into the synthesis protocols. These advancements not only improve the scalability of production but also align with the pharmaceutical industry's growing emphasis on sustainability.

Pharmacological studies have revealed promising activity profiles for this compound. In vitro assays demonstrate its ability to interact with specific molecular targets, while preliminary in vivo studies suggest favorable pharmacokinetic properties, including bioavailability and metabolic stability. Researchers are particularly interested in its potential application in central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier.

The mechanism of action of Methanone, cyclohexyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- appears to involve modulation of neurotransmitter systems, although the exact pathways are still under investigation. Recent structure-activity relationship (SAR) studies have provided insights into how modifications to the core structure might enhance potency and selectivity, opening new avenues for drug development.

As research progresses, this compound continues to show promise as a lead molecule for further optimization. Current efforts are focused on understanding its safety profile and potential therapeutic indications more thoroughly. The coming years are likely to see increased preclinical evaluation and possibly early-stage clinical trials if the current positive results are confirmed in more extensive studies.